3-Bromo-5-ethyl-6-methoxy-2-methylpyridine

• IUPAC Name: 5-bromo-3-ethyl-2-methoxy-6-methylpyridine
• InChI: InChI=1S/C9H12BrNO/c1-4-7-5-8(10)6(2)11-9(7)12-3/h5H,4H2,1-3H3
• InChI Key: JHTIPOXWONSKCS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(N=C1OC)C)Br
• Molecular Formula: C9H12BrNO
• DSSTOX Substance ID: DTXSID20470165
• Molecular Weight: 230.10 g/mol
• CAS RN: 867006-25-5

Description

3-Bromo-5-ethyl-6-methoxy-2-methylpyridine is a chemical compound with the molecular formula C9H12BrNO. It is used in various chemical reactions and has a significant role in the field of organic synthesis.

Molecular Structure Analysis

The molecular structure of 3-Bromo-5-ethyl-6-methoxy-2-methylpyridine consists of a pyridine ring substituted with bromo, ethyl, methoxy, and methyl groups. The molecular weight of this compound is 230.1.

Synthesis routes and methods I

Procedure details

5-Bromo-3-ethyl-6-methyl-1H-pyridin-2-one (25 g, 115.7 mmol) was dissolved in 200 ml of chloroform to form an orange solution. Silver carbonate (31.9 g, 115.7 mmol) was added and the mixture was vigorously stirred. Methyl iodide (10.8 ml, 1.5 mmol) was added to this suspension, which was then stirred in the dark at RT under nitrogen. After 3 days, the mixture was filtered and the solution was concentrated in a rotary evaporator. The residue was chromatographed on silica gel with n-heptane as mobile phase and afforded a colorless oil (21.7 g, 82%).

Synthesis routes and methods II

Procedure details

A mixture of 5-bromo-3-ethyl-6-methyl-1H-pyridin-2-one (41.8 g, 0.193 mol) obtained from Step 2 as described above, iodomethane (70 mL, 1.12 mol), silver carbonate (72 g, 0.261 mol) and dichloromethane is mechanically stirred at ambient temperature for 17 hr (The reaction vessel is wrapped in aluminum foil). An additional portion of iodomethane (70 mL, 1.12 mol) is added and stirring continued for an additional 20 hr. The reaction mixture is filtered through a pad of Celite and the filter cake is washed with dichloromethane. The combined filtrate and wash is concentrated to afford the title compound (44.35 g, 99.9% yield) as a yellow oil.